Cas no 173615-26-4 (4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-)
173615-26-4 structure
Product Name:4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
CAS No:173615-26-4
MF:C20H20O7
MW:372.368606567383
CID:1358253
Update Time:2024-08-17
4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
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- Inchi: 1S/C20H20O7/c1-22-14-7-6-12-17(21)13(10-27-18(12)20(14)26-5)11-8-15(23-2)19(25-4)16(9-11)24-3/h6-10H,1-5H3
- InChI Key: AFYSMUXXADHNOD-UHFFFAOYSA-N
- SMILES: COC1C(OC)=C2OC=C(C(C2=CC=1)=O)C1C=C(OC)C(OC)=C(OC)C=1
Computed Properties
- Exact Mass: 372.1209
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- XLogP3: 2.218
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Melting Point: 143-144 °C
- Boiling Point: 538.4±50.0 °C(Predicted)
- PSA: 72.45
4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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